Cas no 1273676-81-5 (4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-amine)

• Product Name: 4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-amine
• CAS No: 1273676-81-5
• MF: C₉H₉BrFN
• MW: 230.076864957809
• MDL: MFCD18650583
• CID: 5148873
• PubChem ID: 121552620
• Update Time: 2025-05-19

4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-amine
• starbld0000186
• 4-Bromo-5-fluoro-indan-1-ylamine

• MDL： MFCD18650583
• Inchi： 1S/C9H9BrFN/c10-9-6-2-4-8(12)5(6)1-3-7(9)11/h1,3,8H,2,4,12H2
• InChI Key： VKHLAHONTVDNNH-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1CCC2N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• XLogP3: 2
• Topological Polar Surface Area: 26

Additional information on 4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-amine

Recent Advances in the Study of 4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-amine (CAS: 1273676-81-5)

4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-amine (CAS: 1273676-81-5) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique indene scaffold and halogen substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

The synthesis of 4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-amine has been optimized through multi-step organic reactions, including bromination and fluorination of the indene core. Researchers have reported high yields and purity, making it a viable candidate for further pharmacological evaluation. The presence of both bromine and fluorine atoms in the structure is believed to enhance its binding affinity to biological targets, particularly in the central nervous system (CNS).

In vitro studies have demonstrated that 4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-amine exhibits moderate to high affinity for serotonin and dopamine receptors, suggesting its potential utility in treating neurological disorders such as depression, anxiety, and Parkinson's disease. Additionally, preliminary in vivo studies in rodent models have shown promising results in terms of bioavailability and blood-brain barrier penetration, further supporting its therapeutic potential.

Recent advancements in computational chemistry have also shed light on the molecular interactions of 4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-amine with its target receptors. Molecular docking simulations and density functional theory (DFT) calculations have provided insights into the compound's binding modes and stability, which are crucial for rational drug design. These computational studies complement experimental findings and offer a more comprehensive understanding of the compound's pharmacological profile.

Despite these promising findings, challenges remain in the development of 4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-amine as a therapeutic agent. Issues such as metabolic stability, potential toxicity, and off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications to improve the compound's pharmacokinetic properties while retaining its therapeutic efficacy.

In conclusion, 4-bromo-5-fluoro-2,3-dihydro-1H-inden-1-amine (CAS: 1273676-81-5) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable subject for ongoing research. Future studies should focus on optimizing its therapeutic potential and addressing the remaining challenges to pave the way for clinical development.